5-(Hydroxymethyl)-4-(o-tolyl)isoxazole
Overview
Description
5-(Hydroxymethyl)-4-(o-tolyl)isoxazole, also known as Pitolisant, is a novel drug that belongs to the class of histamine H3 receptor antagonists. It has been extensively studied for its potential use in treating various neurological disorders such as narcolepsy, excessive daytime sleepiness, and cataplexy.
Mechanism of Action
5-(Hydroxymethyl)-4-(o-tolyl)isoxazole acts as a selective antagonist of the histamine H3 receptor, which is predominantly expressed in the central nervous system. The H3 receptor regulates the release of various neurotransmitters such as dopamine, histamine, and norepinephrine. By blocking the H3 receptor, this compound increases the release of these neurotransmitters, leading to increased wakefulness and arousal. Additionally, this compound also acts as a weak antagonist of the serotonin 5-HT2B receptor, which may contribute to its wake-promoting effects.
Biochemical and Physiological Effects:
This compound has been shown to increase wakefulness and reduce excessive daytime sleepiness in patients with narcolepsy and other sleep disorders. It also improves cognitive function and memory in animal models and humans. This compound has been shown to increase the release of various neurotransmitters such as dopamine, histamine, and norepinephrine, leading to increased wakefulness and arousal.
Advantages and Limitations for Lab Experiments
5-(Hydroxymethyl)-4-(o-tolyl)isoxazole has several advantages for lab experiments. It is a highly selective antagonist of the histamine H3 receptor, which makes it a valuable tool for studying the role of the H3 receptor in regulating neurotransmitter release. This compound has also been shown to be safe and well-tolerated in humans, which makes it a promising candidate for clinical trials. However, this compound has some limitations for lab experiments. It has a relatively short half-life, which means that it needs to be administered frequently to maintain its effects. Additionally, this compound has some off-target effects, such as weak antagonism of the serotonin 5-HT2B receptor, which may complicate its interpretation in some experiments.
Future Directions
There are several future directions for research on 5-(Hydroxymethyl)-4-(o-tolyl)isoxazole. One area of interest is the potential use of this compound in treating other neurological disorders such as Parkinson's disease, Alzheimer's disease, and attention deficit hyperactivity disorder. Another area of interest is the development of more potent and selective H3 receptor antagonists that could be used as therapeutic agents. Additionally, further studies are needed to elucidate the precise mechanism of action of this compound and its effects on neurotransmitter release and neuronal activity.
Scientific Research Applications
5-(Hydroxymethyl)-4-(o-tolyl)isoxazole has been extensively studied for its potential use in treating various neurological disorders. It acts as a selective antagonist of the histamine H3 receptor, which plays a crucial role in regulating the release of various neurotransmitters such as dopamine, histamine, and norepinephrine. By blocking the H3 receptor, this compound increases the release of these neurotransmitters, leading to increased wakefulness and arousal.
properties
IUPAC Name |
[4-(2-methylphenyl)-1,2-oxazol-5-yl]methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO2/c1-8-4-2-3-5-9(8)10-6-12-14-11(10)7-13/h2-6,13H,7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LFDKEVYINYWBFX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C2=C(ON=C2)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00719928 | |
Record name | [4-(2-Methylphenyl)-1,2-oxazol-5-yl]methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00719928 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1383132-94-2 | |
Record name | [4-(2-Methylphenyl)-1,2-oxazol-5-yl]methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00719928 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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